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Compound of Interest

Compound Name:
propan-2-yl N-(4-

aminophenyl)carbamate

Cat. No.: B15355926

Get Quote

The theoretical mass composition of a pure C₁₀H₁₄N₂O₂ compound is:

Carbon (C): 61.84%

Hydrogen (H): 7.27%

Nitrogen (N): 14.42%

Oxygen (O): 16.47%

Modern elemental analyzers utilize the dynamic flash combustion (modified Dumas) method for

CHN determination and high-temperature pyrolysis for Oxygen[2].

The Causality of Matrix Matching: The accuracy of the Thermal Conductivity Detector (TCD)

relies on a K-factor calibration curve. If the calibration standard has a drastically different

nitrogen-to-carbon (N/C) ratio or oxygen demand than the target analyte, it can introduce non-

linear integration errors during peak elution. C₁₀H₁₄N₂O₂ has an N/C mass ratio of

approximately 1:4.3. Choosing a standard that closely mimics this ratio ensures the TCD

operates within the exact same dynamic response range for both the standard and the sample.
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Table 1: Comparison of Calibration Standards for
C₁₀H₁₄N₂O₂
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Referenc
e
Standard

Formula %C %H %N %O

Analytical
Causality
&
Suitability

Target

Analyte

C₁₀H₁₄N₂O

₂
61.84 7.27 14.42 16.47

Baseline

Reference

Acetanilide C▖H₉NO 71.09 6.71 10.36 11.84

The

industry

standard[3]

. Excellent

combustion

properties,

though the

N/C ratio is

slightly

lower than

the target.

Nicotinic

Acid
C₆H₅NO₂ 58.54 4.09 11.38 26.00

Provides a

highly

accurate

carbon

match.

Ideal for

cross-

validating

the

nitrogen

calibration

curve.

Atropine C₁₇H₂₃NO₃ 70.56 8.01 4.84 16.59 The

preferred

standard

for Oxygen

pyrolysis

calibration[

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://shop.perkinelmer.com/product/02401121
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4],

perfectly

matching

the ~16.5%

oxygen

content of

C₁₀H₁₄N₂O

₂.

Analytical Platform Comparison: Thermo Fisher vs.
Elementar
To analyze C₁₀H₁₄N₂O₂, the instrument must efficiently combust rigid organic ring structures

and accurately separate the resulting N₂, CO₂, and H₂O gases. We compare two industry-

leading platforms: the Thermo Fisher FlashSmart™ and the Elementar vario EL cube.

Gas Separation Causality: The Thermo FlashSmart utilizes a traditional GC column for gas

separation[5]. This is highly efficient and rapid for pure APIs like C₁₀H₁₄N₂O₂ where the C/N

ratio is balanced. Conversely, the Elementar vario EL cube employs Purge & Trap

chromatography[6]. This system physically traps CO₂ and H₂O on specific adsorption columns,

allowing N₂ to pass to the TCD first, before sequentially heating the columns to release the

trapped gases. This guarantees baseline separation even at extreme elemental ratios (up to

12,000:1)[7], making it superior if the C₁₀H₁₄N₂O₂ is heavily diluted in an inorganic matrix (e.g.,

soil or complex formulations).

Table 2: Performance & Specification Comparison

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-42306-oea-pharma-chnso-an42306-en.pdf
https://www.spectro-lab.pl/wp-content/uploads/2018/08/AN-42230-Elemental-Analysis-CHNS-O-Polymers-Plastics-Updated-AN42230-EN.pdf
https://www.environmental-expert.com/products/elementar-vario-el-cube-chnos-elemental-analyzer-198384
https://www.elementar.com/en/products/organic-elemental-analyzers/vario-el-cube
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specification
Thermo Fisher
FlashSmart™

Elementar vario EL cube

Combustion Temp
950–1100°C (Spikes to

1800°C via Tin)[8]

1200°C (Spikes to 1800°C via

Tin)[7]

Gas Separation GC Column[5]
Purge & Trap

Chromatography[6]

Sample Transfer MAS Plus Autosampler[4]
Patented Blank-Free Ball

Valve[7]

Max C Limit ~10 mg absolute Up to 40 mg absolute[7]

Detection Limit 0.01% (N, C, H)[8] < 0.1% absolute precision[6]

Best Application
High-throughput Pharma

QC[2]

Complex matrices & high

dynamic range[6]

Self-Validating Experimental Protocol
To ensure absolute trustworthiness, the following protocol represents a self-validating system

for the CHN analysis of C₁₀H₁₄N₂O₂.

Step 1: System Purge & Baseline Validation

Pressurize the system with high-purity Helium (carrier) and Oxygen (combustion aid)[8].

Self-Validation: Run three empty tin capsules. The system is only validated for use when the

TCD registers N₂ and C peaks below the 0.01% detection threshold, proving the system is

free of atmospheric leaks.

Step 2: K-Factor Calibration

Weigh 1.500 to 2.000 mg of Acetanilide standard into tin capsules using a microbalance (0.1

µg readability).

Run 3–5 replicates. Calculate the K-factor (Response Area / Theoretical Mass). The Relative

Standard Deviation (RSD) must be < 0.5%[8].
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Step 3: Analyte Encapsulation & Combustion

Weigh 1.500 mg of the C₁₀H₁₄N₂O₂ sample into a tin capsule. Fold and seal tightly to

exclude trapped ambient air.

Causality of Tin: When the capsule drops into the 1000°C furnace, the exothermic oxidation

of the tin capsule temporarily spikes the local temperature to ~1800°C[6]. This intense heat

guarantees the complete destruction of the C₁₀H₁₄N₂O₂ molecule into NOₓ, CO₂, and H₂O.

Step 4: Catalytic Reduction & Detection

The combustion gases are swept by Helium over a copper reduction reactor at ~840°C,

which quantitatively reduces NOₓ to N₂ gas[8].

The gases pass through the separation column and into the TCD.

Step 5: Cross-Verification

Run a secondary standard (e.g., Nicotinic Acid) as an "unknown" sample. If the measured

values match the theoretical values (C: 58.54%, N: 11.38%), the calibration for the

C₁₀H₁₄N₂O₂ batch is scientifically validated.

Elemental Analysis Workflow Visualization
Sample Encapsulation

(Tin for CHN, Silver for O)
Flash Combustion

(Dumas: 1200°C + O2)
Catalytic Reduction

(Hot Cu, 850°C)
 NOx, CO2, H2O Gas Separation

(GC or Purge & Trap)
 N2, CO2, H2O TCD Detection

(Quantification)
 Sequential Elution

Click to download full resolution via product page

Caption: CHN/O elemental analysis workflow utilizing the Dumas dynamic combustion method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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